
Application Note: Labeling Primary Amines with
Sulfo-Cy5-TCO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sulfo-Cy5-TCO

Cat. No.: B12402948 Get Quote

Introduction

This application note provides a detailed protocol for the covalent labeling of primary amines on

proteins, peptides, and other biomolecules using Sulfo-Cy5-TCO. This reagent combines a

bright, far-red fluorescent Sulfo-Cy5 dye with a trans-cyclooctene (TCO) moiety, enabling a

two-step bioorthogonal labeling strategy. The core of this protocol is the reaction between the

N-hydroxysuccinimide (NHS) ester group of the Sulfo-Cy5-TCO reagent and primary amines (-

NH₂) present on the target molecule, such as the side chain of lysine residues or the N-

terminus of a protein.[1][2][3][4] This reaction forms a stable amide bond.[5] The incorporated

TCO group can then be used in subsequent, highly specific and efficient "click chemistry"

reactions with tetrazine-labeled molecules, even in complex biological environments. The

sulfonate group on the Cy5 dye enhances water solubility, making this reagent ideal for labeling

proteins in aqueous buffers without the need for organic solvents.

This method is critical for applications requiring fluorescent detection and subsequent

bioorthogonal conjugation, such as in cellular imaging, flow cytometry, and targeted drug

delivery systems.

Reaction Principle & Workflow
The labeling process involves the reaction of the Sulfo-Cy5-TCO NHS ester with a primary

amine on a target biomolecule. This is followed by purification to remove unreacted dye and,

finally, characterization of the conjugate.
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Preparation

Labeling Reaction

Purification & Analysis

Prepare Amine-Containing
Biomolecule in

Amine-Free Buffer
(pH 7.5-8.5)

Add Molar Excess
of Sulfo-Cy5-TCO

to Biomolecule Solution

Dissolve Sulfo-Cy5-TCO
in Anhydrous DMSO

(Prepare Fresh)

Incubate for 1-2 hours
at Room Temperature,
Protected from Light

Optional: Quench Reaction
with Tris or Glycine

Remove Excess Dye via
Size Exclusion Chromatography

(e.g., Desalting Column)

Characterize Conjugate:
Determine Degree of Labeling (DOL)

via UV-Vis Spectrophotometry
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Measure Absorbance of
Purified Conjugate at
280 nm (A_280) and

~650 nm (A_max for Cy5)

Calculate Protein Concentration
using Corrected A_280

Calculate Dye Concentration
using A_max

Calculate DOL:
(Molar Conc. of Dye) / 
(Molar Conc. of Protein)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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